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Compound of Interest

Compound Name: Imidodicarbonic diamide, N-butyl-

CAS No.: 25055-06-5

Cat. No.: B3119343 Get Quote

Executive Summary
1-Butylbiuret (

, MW 159.19) is a substituted biuret derivative often encountered as a byproduct in the
synthesis of urea-based inhibitors or as a ligand in coordination chemistry. Its mass spectral
signature is distinct but shares critical overlap with its metabolic/degradation precursors: Biuret
and N-Butylurea.

This guide objectively compares the fragmentation pathways of 1-Butylbiuret against these

alternatives, establishing a self-validating identification protocol based on Electron Ionization

(EI) and Electrospray Ionization (ESI) mechanisms.

Chemical Identity & Structural Context[1][2][3][4][5]
[6][7][8]
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Feature
1-Butylbiuret

(Target)
N-Butylurea

(Alternative 1)
Biuret (Alternative
2)

Structure

MW 159 Da 116 Da 103 Da

Key Moiety
Butyl chain + Biuret

backbone

Butyl chain + Urea

backbone

Unsubstituted Biuret

backbone

Primary Use Impurity / Intermediate Synthesis Precursor Degradation Product

Comparative Fragmentation Analysis (EI - 70 eV)
The identification of 1-Butylbiuret relies on distinguishing three competing fragmentation

mechanisms: McLafferty Rearrangement, Inductive Cleavage, and Thermal Degradation.

Primary Fragmentation Pathways
Pathway A: The McLafferty Rearrangement (Diagnostic)
Unlike unsubstituted Biuret, 1-Butylbiuret possesses a butyl chain with a

-hydrogen relative to the carbonyl group. In Electron Ionization (EI), this enables a site-specific
rearrangement.

Mechanism: The carbonyl oxygen abstracts a

-hydrogen from the butyl chain via a 6-membered transition state.

Result: Neutral loss of 1-Butene (56 Da).

Diagnostic Ion:m/z 103 (Biuret radical cation).

Note: This pathway effectively converts the molecular ion of 1-Butylbiuret (159) into the

molecular ion of Biuret (103).

Pathway B: Inductive Cleavage (Alkyl Loss)
The C-N bond connecting the butyl group to the nitrogen is susceptible to heterolytic cleavage.
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Mechanism: Charge retention on the alkyl group or the nitrogenous fragment.

Result: Formation of the Butyl cation (m/z 57), often the base peak in lower alkyl ureas.

Pathway C: Biuret Backbone Scission
Biurets are prone to losing Isocyanic Acid (HNCO, 43 Da) either thermally (in the injector) or via

fragmentation.

Mechanism:

.

Diagnostic Ion:m/z 116 (N-Butylurea ion).

Quantitative Ion Comparison Table
m/z (Mass-to-
Charge)

Ion Identity
1-Butylbiuret
(Target)

N-Butylurea
(Alt)

Biuret (Alt)

159 (Molecular Ion) Weak/Distinct Absent Absent

116 Moderate
Strong (

)
Absent

103 Strong Absent
Strong (

)

61 Present Present Base Peak

57 (Butyl)
Base Peak

(Likely)
Base Peak Absent

44 Moderate Moderate Moderate
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Critical Insight: The simultaneous presence of m/z 159 (parent), m/z 116 (loss of HNCO), and

m/z 103 (loss of butene) is the unique fingerprint of 1-Butylbiuret. If only m/z 103 and lower are

seen, the sample may be thermally degraded Biuret.

Mechanistic Visualization
The following diagram illustrates the fragmentation tree, highlighting the divergence points that

allow differentiation between the target and its alternatives.

1-Butylbiuret (M+)
m/z 159

N-Butylurea Ion
m/z 116

Loss of HNCO
(Thermal/EI)

Biuret Ion
m/z 103

McLafferty Rearr.
(-C4H8)

Butyl Cation
m/z 57

Inductive Cleavage
(C-N Break)

Inductive

Urea Ion
m/z 60

Loss of C4H8 Loss of HNCO

Loss of HNCO
(-43 Da)

Loss of Butene
(-56 Da)

(McLafferty)

Click to download full resolution via product page

Figure 1: Fragmentation tree of 1-Butylbiuret showing the relationship between the parent ion

and the diagnostic ions of its alternatives (N-Butylurea and Biuret).

Experimental Protocols
To ensure data integrity and avoid thermal degradation (which mimics fragmentation), the

following protocols are recommended.
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Sample Preparation (Self-Validating)
Biurets have poor solubility in non-polar solvents and high thermal instability.

Solvent: Dissolve 1 mg of sample in Acetonitrile:Water (50:50) or pure Methanol. Avoid non-

polar solvents which may require excessive heating.

Validation Step: Run a blank solvent injection to clear memory effects from previous urea-

based runs.

Direct Infusion ESI-MS (Soft Ionization)
Use ESI to confirm the molecular weight (159 Da) without the thermal degradation risks of GC-

MS.

Mode: Positive Ion (

).

Capillary Voltage: 3.0 kV (Low voltage prevents in-source fragmentation).

Cone Voltage: 15-30 V.

Expected Signals:

(Dimer formation is common in ureas).

GC-MS (Hard Ionization)
Inlet Temperature:< 200°C. Warning: Temperatures >220°C will cause thermal cyclization or

deamination, artificially increasing the m/z 103 and m/z 116 signals.

Column: Low-bleed phenyl-arylene (e.g., DB-5MS).

Flow: 1.0 mL/min Helium.

Scan Range: m/z 35–300.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Biuret, 1-methyl-1-nitroso- [webbook.nist.gov]

2. Urea, butyl- [webbook.nist.gov]

To cite this document: BenchChem. [Comparative Mass Spectrometry Fragmentation Guide:
1-Butylbiuret]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3119343#mass-spectrometry-fragmentation-pattern-
of-1-butylbiuret]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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